5-Chloro-6-methylbenzo[c][1,2,5]oxadiazole

• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol
• IUPAC Name: 5-chloro-6-methyl-2,1,3-benzoxadiazole
• InChI: InChI=1S/C7H5ClN2O/c1-4-2-6-7(3-5(4)8)10-11-9-6/h2-3H,1H3
• InChI Key: OINOPGIEZMWIIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NON=C2C=C1Cl

Description

H₆ClNO₂. Its structure features a fused benzoxazole ring system containing a chlorine atom and a methyl group. This compound exhibits interesting properties due to its unique arrangement of atoms.

Preparation Methods

Synthetic Routes:: Several synthetic routes exist for the preparation of 5-Chloro-6-methylbenzo[c][1,2,5]oxadiazole. One common method involves cyclization of 5-chloro-2-aminobenzoic acid with acetic anhydride. The reaction proceeds through an intramolecular condensation process, resulting in the formation of the oxadiazole ring.

Reaction Conditions::

• Reactants: 5-Chloro-2-aminobenzoic acid, acetic anhydride
• Solvent: Acetic acid or other suitable solvent
• Temperature: Typically reflux conditions
• Catalyst: None required

Industrial Production:: While industrial-scale production methods are not widely documented, research laboratories often synthesize this compound for specific applications.

Chemical Reactions Analysis

5-Chloro-6-methylbenzo[c][1,2,5]oxadiazole can undergo various chemical reactions:

Oxidation: It may be oxidized under suitable conditions.

Reduction: Reduction reactions can modify its functional groups.

Substitution: The chlorine atom can be substituted with other groups.

Common Reagents: Reagents like hydrogen peroxide, reducing agents, and nucleophiles are commonly used.

Major Products: The specific products depend on the reaction conditions and substituents involved.

Scientific Research Applications

Chemistry::

Building Block: Researchers use this compound as a building block for designing novel organic molecules.

Fluorescent Probes: Its fluorescence properties make it useful in chemical sensing and imaging applications.

Biology and Medicine::

Biological Studies: Scientists investigate its interactions with biological macromolecules.

Drug Discovery: It serves as a scaffold for designing potential drug candidates.

Industry::

Materials Science: Its derivatives find applications in materials such as polymers and liquid crystals.

Mechanism of Action

The exact mechanism of action for 5-Chloro-6-methylbenzo[c][1,2,5]oxadiazole depends on its specific application. It may interact with cellular targets, enzymes, or receptors, influencing biological processes.

Comparison with Similar Compounds

While 5-Chloro-6-methylbenzo[c][1,2,5]oxadiazole is unique due to its specific substitution pattern, similar compounds include benzo[c][1,2,5]oxadiazoles with different substituents, such as electron-donating or electron-withdrawing groups.